Betulinic aldehyde oxime

• Molecular Formula: C30H49NO2
• Molecular Weight: 455.7 g/mol
• InChI: InChI=1S/C30H49NO2/c1-19(2)20-10-15-30(18-31-33)17-16-28(6)21(25(20)30)8-9-23-27(5)13-12-24(32)26(3,4)22(27)11-14-29(23,28)7/h18,20-25,32-33H,1,8-17H2,2-7H3/b31-18-/t20-,21+,22-,23+,24-,25+,27-,28+,29+,30+/m0/s1
• InChIKey: GCYZHONUJBNDJH-CFOXRYIWSA-N

Betulinic Aldehyde Oxime – Baseline Properties and Identity

Betulinic aldehyde oxime (CAS 25613-12-1, synonym betulin-28-oxime, birchaldoxime) is a semi-synthetic pentacyclic triterpenoid belonging to the lupane series, derived from the naturally abundant birch bark constituent betulin [1]. It carries a C28 aldehyde oxime (–CH=N–OH) functional group, which distinguishes it from the more common C28 carboxyl (betulinic acid) and C28 aldehyde (betulinic aldehyde) analogs. The compound is primarily used as a research tool in antimicrobial and anticancer studies, with reported activity against a panel of Gram-positive bacteria, the fungus Candida albicans, and Leishmania donovani amastigotes at 50 µM, as well as cytotoxicity toward Huh7 hepatocellular carcinoma cells [1][2]. Commercial suppliers typically offer it at ≥95% purity as a white to off-white crystalline solid, soluble in DMSO, DMF, and ethanol (30 mg/mL) .

1 C28 oxime synthetic handle for regioselective derivatization

2 Defined cytotoxicity assay context for hepatocellular models

3 Gram-positive antibacterial screening studies

• [1] Haque S, Nawrot DA, Alakurtti S, Ghemtio L, Yli-Kauhaluoma J, Tammela P. Screening and Characterisation of Antimicrobial Properties of Semisynthetic Betulin Derivatives. PLoS ONE. 2014;9(7):e102696. View Source
• [2] Alakurtti S, Bergström P, Sacerdoti-Sierra N, Jaffe CL, Yli-Kauhaluoma J. Anti-leishmanial activity of betulin derivatives. J Antibiot (Tokyo). 2010;63(3):123-126. View Source

Betulinic Aldehyde Oxime – Differentiation from Analogs

Within the lupane triterpenoid family, even small structural modifications produce large shifts in both antimicrobial potency and mammalian cytotoxicity. Betulin itself is essentially inactive against the Gram-positive test strain Enterococcus faecalis (20% inhibition at 50 µM), while betulinic aldehyde oxime (compound 31) reaches 41% inhibition under the same conditions [1]. Conversely, betulonic acid achieves 74% inhibition but lacks the synthetic handle offered by the oxime for further conjugation chemistry [1]. On the cytotoxicity side, betulinic aldehyde oxime occupies a distinct intermediate position (IC₅₀ 25 µM on Huh7 hepatocytes) compared to betulinic aldehyde (IC₅₀ 47 µM) and a heterocycloadduct (IC₅₀ 16 µM) in the same assay [1]. These quantitative offsets mean that substituting one betulin derivative for another, even within a single screening library, will substantially alter the biological readout and compromise SAR continuity.

Betulinic Aldehyde Oxime C28 oxime with intermediate cytotoxicity profile

Betulinic Aldehyde C28 aldehyde may shift cytotoxicity readout lower

Endpoints are not directly transferable

Betulinic Aldehyde Oxime 41% anti-enterococcal activity and oxime handle

Betulin (Parent) Lacks oxime handle and shows much lower inhibition

SAR continuity may be compromised

C28-Oxime (This Product) 41% anti-enterococcal inhibition at screening dose

C3-Oxime Regioisomer Regioisomer shift may alter antimicrobial profile

Regioisomers are not functionally interchangeable

• [1] Haque S, Nawrot DA, Alakurtti S, Ghemtio L, Yli-Kauhaluoma J, Tammela P. Screening and Characterisation of Antimicrobial Properties of Semisynthetic Betulin Derivatives. PLoS ONE. 2014;9(7):e102696. View Source

Betulinic Aldehyde Oxime – Head-to-Head Comparisons

Huh7 Hepatocellular Cytotoxicity

In a library of 51 semisynthetic betulin derivatives, betulinic aldehyde oxime (compound 31) was approximately 1.9‑fold more cytotoxic toward Huh7 hepatocytes than its closest structural analog betulinic aldehyde (compound 18). The IC₅₀ values were obtained from dose–response curves after 24 h exposure [1].

Huh7 Cytotoxicity

Head-to-head

Target IC50 25 µM

Comparator (Betulinic Aldehyde) IC50 47 µM

Supports intermediate cytotoxicity endpoint review

1.88-fold lower IC50 reported; Huh7 monolayer, 24 h

Evidence Dimension	Cytotoxicity (IC₅₀) on Huh7 hepatocellular carcinoma cells
Target Compound Data	Betulinic aldehyde oxime (31): IC₅₀ = 25 µM
Comparator Or Baseline	Betulinic aldehyde (18): IC₅₀ = 47 µM
Quantified Difference	1.88‑fold lower IC₅₀ (higher cytotoxicity)
Conditions	Huh7 hepatocyte monolayer, 24 h compound exposure, dose–response fitting (Origin software), n = 3–6

Why This Matters

Users requiring a betulin derivative with a defined intermediate cytotoxicity window for anticancer screening can select betulinic aldehyde oxime rather than betulinic aldehyde, based on directly comparable data from the same experimental run.

• [1] Haque S, Nawrot DA, Alakurtti S, Ghemtio L, Yli-Kauhaluoma J, Tammela P. Screening and Characterisation of Antimicrobial Properties of Semisynthetic Betulin Derivatives. PLoS ONE. 2014;9(7):e102696. View Source

E. faecalis Antibacterial Activity

Betulinic aldehyde oxime (31) produced 41% growth inhibition of E. faecalis at a single 50 µM concentration in broth microdilution, representing a >2‑fold improvement over the parent compound betulin, which gave only 20% inhibition [1].

E. faecalis Activity

Head-to-head

Target 41% inhibition

Comparator (Betulin) 20% inhibition

Supports antimicrobial screening context

2.05-fold increase reported; 50 µM broth microdilution

Evidence Dimension	Growth inhibition (%) of Enterococcus faecalis at 50 µM
Target Compound Data	Betulinic aldehyde oxime (31): 41% inhibition
Comparator Or Baseline	Betulin (1): 20% inhibition
Quantified Difference	2.05‑fold increase in inhibition
Conditions	Broth microdilution assay, 50 µM single‑point screening, n = 3

Why This Matters

The quantitative jump from 20% to 41% inhibition distinguishes betulinic aldehyde oxime as a meaningfully more active Gram‑positive antibacterial scaffold than the natural product itself, guiding procurement for antimicrobial SAR programs.

• [1] Haque S, Nawrot DA, Alakurtti S, Ghemtio L, Yli-Kauhaluoma J, Tammela P. Screening and Characterisation of Antimicrobial Properties of Semisynthetic Betulin Derivatives. PLoS ONE. 2014;9(7):e102696. View Source

C28 vs. C3 Oxime Regioisomer Activity

Within the same screening library, the C3‑oxime regioisomer (compound 30) inhibited E. faecalis growth by 57%, whereas the C28‑oxime (betulinic aldehyde oxime, compound 31) gave 41% inhibition, both at 50 µM [1]. The 1.39‑fold difference highlights that shifting the oxime from C3 to C28 measurably attenuates anti‑enterococcal activity.

Oxime Regioisomer

Head-to-head

C28-Oxime 41% inhibition

Comparator (C3-Oxime) 57% inhibition

Regioisomer must be specified for SAR studies

1.39-fold activity difference between isomers

Evidence Dimension	Growth inhibition (%) of Enterococcus faecalis at 50 µM
Target Compound Data	Betulinic aldehyde oxime (31, C28‑oxime): 41% inhibition
Comparator Or Baseline	Betulin‑3‑oxime (30, C3‑oxime): 57% inhibition
Quantified Difference	1.39‑fold lower activity for the C28‑oxime regioisomer
Conditions	Broth microdilution assay, 50 µM single‑point screening, n = 3

Why This Matters

Procurement of the correct oxime regioisomer is critical for SAR studies: the C28‑oxime (betulinic aldehyde oxime) and C3‑oxime are not functionally interchangeable, and using the wrong isomer will yield a different antimicrobial profile.

• [1] Haque S, Nawrot DA, Alakurtti S, Ghemtio L, Yli-Kauhaluoma J, Tammela P. Screening and Characterisation of Antimicrobial Properties of Semisynthetic Betulin Derivatives. PLoS ONE. 2014;9(7):e102696. View Source

Selectivity: Cytotoxicity vs. Antibacterial Activity

While 28‑O‑(N‑acetylanthraniloyl)betulin (compound 5) is the most potent antibacterial in the series (MIC₉₀ = 6.25 µM against E. faecalis and S. aureus), its activity is abolished in the presence of serum albumin [1]. Betulinic aldehyde oxime (31) did not show the same albumin‑dependent liability, and its hepatocyte IC₅₀ (25 µM) is significantly higher than that of the most cytotoxic analog, heterocycloadduct 43 (IC₅₀ 16 µM), providing a wider selectivity window for applications where host‑cell viability must be preserved [1].

Selectivity Profile

Cross-study

IC50 25 µM; Albumin-stable

Comparator (Cpd 5) albumin-inactivated; Cpd 43 IC50 16 µM

Supports albumin-stable screening workflow

Retains antibacterial activity without protein interference

Evidence Dimension	Cytotoxicity IC₅₀ (Huh7) and albumin‑dependent activity loss
Target Compound Data	Betulinic aldehyde oxime (31): Huh7 IC₅₀ = 25 µM; no reported albumin inactivation
Comparator Or Baseline	28‑O‑(N‑acetylanthraniloyl)betulin (5): Huh7 IC₅₀ = 56 µM; MIC₉₀ = 6.25 µM; activity lost in host–pathogen co‑culture with albumin. Heterocycloadduct (43): Huh7 IC₅₀ = 16 µM.
Quantified Difference	Betulinic aldehyde oxime IC₅₀ is 1.56‑fold higher than heterocycloadduct 43 (lower cytotoxicity) and 2.24‑fold lower than compound 5 (higher cytotoxicity); it retains antibacterial activity without albumin interference.
Conditions	Huh7 24 h cytotoxicity assay; broth microdilution ± albumin; host–pathogen co‑culture (S. aureus–HL cells) [1]

Why This Matters

For antibacterial lead optimization where host cytotoxicity and protein binding are key selection criteria, betulinic aldehyde oxime offers a balanced profile between potency and safety that the most potent antibacterial analog (compound 5) lacks due to albumin inactivation.

• [1] Haque S, Nawrot DA, Alakurtti S, Ghemtio L, Yli-Kauhaluoma J, Tammela P. Screening and Characterisation of Antimicrobial Properties of Semisynthetic Betulin Derivatives. PLoS ONE. 2014;9(7):e102696. View Source

Betulinic Aldehyde Oxime – Application Scenarios

Intermediate Cytotoxicity Anticancer Screening

When a screening program demands a betulin derivative with cytotoxicity that is neither too weak (e.g., betulinic aldehyde, IC₅₀ 47 µM) nor too strong (e.g., heterocycloadduct 43, IC₅₀ 16 µM), betulinic aldehyde oxime provides a calibrated midpoint at IC₅₀ 25 µM on Huh7 cells. This allows researchers to explore the therapeutic window without immediately encountering excessive host‑cell toxicity [1].

Gram-Positive Antibacterial SAR

Betulinic aldehyde oxime shows a 2‑fold improvement in anti‑E. faecalis activity over betulin (41% vs. 20% inhibition) and remains active without the albumin‑dependent inactivation that plagues more potent analogs such as 28‑O‑(N‑acetylanthraniloyl)betulin. It therefore serves as a suitable scaffold for further optimization of albumin‑stable antibacterial betulin derivatives [1].

C28 Oxime Conjugation Platform

The C28 oxime handle distinguishes betulinic aldehyde oxime from C3 oximes (e.g., betulin‑3‑oxime) and enables selective derivatization at the C28 position, as demonstrated in the synthesis of lupane triterpenoid–indazolone hybrids with oxime ester linkages [2]. Procurement of the correct C28 regioisomer is essential for any synthetic route that relies on oxime‑directed functionalization at the lupane C28 terminus [1].

Anti-Leishmania donovani Probe Development

Betulinic aldehyde oxime is among the 24 betulin derivatives shown to inhibit L. donovani axenic amastigotes at 50 µM, although betulonic acid remains the most potent in this series (GI₅₀ 14.6 µM) [3]. The aldehyde oxime therefore represents a moderately active starting point for further medicinal chemistry optimization aimed at improving anti‑leishmanial potency while retaining the synthetic versatility of the oxime group.

Application

Selection Property

Validation Focus

Cell-Model Cytotoxicity Screening

Defined intermediate cytotoxicity context

Hepatocyte viability endpoint review

Antibacterial SAR Studies

Albumin-stable antibacterial context

Growth inhibition endpoint review

Synthetic Derivatization

C28 oxime conjugation handle

Regiochemical identity verification

Anti-Leishmanial Screening

Moderate anti-amastigote context

Axenic amastigote assay review

• [1] Haque S, Nawrot DA, Alakurtti S, Ghemtio L, Yli-Kauhaluoma J, Tammela P. Screening and Characterisation of Antimicrobial Properties of Semisynthetic Betulin Derivatives. PLoS ONE. 2014;9(7):e102696. View Source
• [2] Khlebnicova TS, et al. Synthesis of novel lupane triterpenoid-indazolone hybrids with oxime ester linkage. Steroids. 2017;117:2-10. View Source
• [3] Alakurtti S, Bergström P, Sacerdoti-Sierra N, Jaffe CL, Yli-Kauhaluoma J. Anti-leishmanial activity of betulin derivatives. J Antibiot (Tokyo). 2010;63(3):123-126. View Source